alpha-(Hydroxymethyl)serine
Overview
Description
Alpha-(hydroxymethyl)serine is a serine derivative in which the alpha-hydrogen of serine is replaced by a hydroxymethyl group. It is an aminodiol, a dihydroxy monocarboxylic acid and a serine derivative.
Scientific Research Applications
Enzymatic Functions and Structural Analysis
Alpha-(Hyydroxymethyl)serine is closely related to serine hydroxymethyltransferase (SHMT) activity. SHMT, an enzyme found in both prokaryotes and eukaryotes, plays a pivotal role in the reversible interconversion of serine and glycine, which is essential for nucleotide biosynthesis. This interconversion process involves the alteration of chemical bonding at the C(alpha)-C(beta) bond of the serine side-chain. The structure of Escherichia coli serine hydroxymethyltransferase, in complex with glycine and cofactors, reveals insights into the enzyme's function and substrate interactions (Scarsdale et al., 2000).
Synthesis Applications
The synthesis of nonproteinogenic cyclic alpha-amino acids like 3-hydroxypipecolic acid, which is structurally related to alpha-(Hydroxymethyl)serine, has been explored using D-serine as a template. This research is significant for producing compounds with medicinal properties, demonstrating the chemical utility of serine derivatives in synthetic chemistry (Liang & Datta, 2005).
Therapeutic Potential and Drug Target
Human cytosolic SHMT, related to alpha-(Hydroxymethyl)serine's metabolic pathway, has been identified as a target for cancer chemotherapy. Due to SHMT's central role in nucleotide biosynthesis and increased activity in tumor cells, it presents a promising target for therapeutic intervention (Renwick et al., 1998).
Biocatalysis and Stereochemistry
The use of enzymes like SHMT for the preparation of optically active beta-hydroxy-alpha-amino acids, closely related to alpha-(Hydroxymethyl)serine, has been reported. This enzymatic process highlights the potential for biosynthetic applications in producing stereochemically complex amino acids (Zhao et al., 2010).
Metabolic Role and Disease Implications
The role of SHMT in metabolic processes, particularly in the context of one-carbon metabolism and folate-mediated pathways, has implications for understanding diseases and metabolic disorders. Studies on SHMT-deficient mice have provided insights into the enzyme's role in regulating metabolic partitioning, which is relevant to alpha-(Hydroxymethyl)serine's metabolic context (MacFarlane et al., 2008).
properties
CAS RN |
17149-11-0 |
|---|---|
Product Name |
alpha-(Hydroxymethyl)serine |
Molecular Formula |
C4H9NO4 |
Molecular Weight |
135.12 g/mol |
IUPAC Name |
2-amino-3-hydroxy-2-(hydroxymethyl)propanoic acid |
InChI |
InChI=1S/C4H9NO4/c5-4(1-6,2-7)3(8)9/h6-7H,1-2,5H2,(H,8,9) |
InChI Key |
ZRPDXDBGEYHEBJ-UHFFFAOYSA-N |
SMILES |
C(C(CO)(C(=O)O)N)O |
Canonical SMILES |
C(C(CO)(C(=O)O)N)O |
synonyms |
alpha-(hydroxymethyl)serine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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